1-(4-ethoxy-3-methylbenzoyl)-4-(4-methoxyphenyl)piperazine

• IUPAC Name: (4-ethoxy-3-methylphenyl)-[4-(4-methoxyphenyl)piperazin-1-yl]methanone
• InChI: InChI=1S/C21H26N2O3/c1-4-26-20-10-5-17(15-16(20)2)21(24)23-13-11-22(12-14-23)18-6-8-19(25-3)9-7-18/h5-10,15H,4,11-14H2,1-3H3
• InChI Key: NHGZDLIFVXVEEF-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=C(C=C1)C(=O)N2CCN(CC2)C3=CC=C(C=C3)OC)C
• Molecular Formula: C21H26N2O3
• Molecular Weight: 354.4 g/mol

Description

1-(4-ethoxy-3-methylbenzoyl)-4-(4-methoxyphenyl)piperazine, also known as EMD-386088, is a synthetic compound that belongs to the class of piperazine derivatives. This compound has gained significant attention in scientific research due to its potential therapeutic applications in various fields, including neuroscience, psychiatry, and pharmacology.

Mechanism of Action

1-(4-ethoxy-3-methylbenzoyl)-4-(4-methoxyphenyl)piperazine acts as a competitive antagonist at the 5-HT7 receptor subtype. By blocking the binding of serotonin to this receptor, 1-(4-ethoxy-3-methylbenzoyl)-4-(4-methoxyphenyl)piperazine can modulate various physiological and pathological processes, including circadian rhythm, mood regulation, and memory consolidation.
Biochemical and Physiological Effects:
1-(4-ethoxy-3-methylbenzoyl)-4-(4-methoxyphenyl)piperazine has been shown to have various biochemical and physiological effects in preclinical studies. For example, studies have shown that 1-(4-ethoxy-3-methylbenzoyl)-4-(4-methoxyphenyl)piperazine can modulate the release of various neurotransmitters, including dopamine, norepinephrine, and acetylcholine. Additionally, 1-(4-ethoxy-3-methylbenzoyl)-4-(4-methoxyphenyl)piperazine has been shown to have anxiolytic and antidepressant-like effects in animal models.

Advantages and Limitations for Lab Experiments

1-(4-ethoxy-3-methylbenzoyl)-4-(4-methoxyphenyl)piperazine has several advantages for lab experiments, including its high potency and selectivity for the 5-HT7 receptor subtype. However, one limitation of using 1-(4-ethoxy-3-methylbenzoyl)-4-(4-methoxyphenyl)piperazine in lab experiments is its relatively short half-life, which may require frequent dosing to maintain its effects.

Future Directions

There are several potential future directions for research on 1-(4-ethoxy-3-methylbenzoyl)-4-(4-methoxyphenyl)piperazine. For example, further studies could investigate the role of 1-(4-ethoxy-3-methylbenzoyl)-4-(4-methoxyphenyl)piperazine in the regulation of circadian rhythm and sleep. Additionally, studies could investigate the potential therapeutic applications of 1-(4-ethoxy-3-methylbenzoyl)-4-(4-methoxyphenyl)piperazine in various neurological and psychiatric disorders, including depression, anxiety, and schizophrenia. Finally, future studies could investigate the potential use of 1-(4-ethoxy-3-methylbenzoyl)-4-(4-methoxyphenyl)piperazine as a tool for understanding the physiological and pathological processes that are regulated by the 5-HT7 receptor subtype.

Scientific Research Applications

1-(4-ethoxy-3-methylbenzoyl)-4-(4-methoxyphenyl)piperazine has been extensively studied for its potential therapeutic applications in various fields, including neuroscience and psychiatry. Studies have shown that this compound acts as a selective serotonin receptor antagonist, specifically targeting the 5-HT7 receptor subtype. This receptor is involved in various physiological and pathological processes, including circadian rhythm, mood regulation, and memory consolidation.